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Compound Name: 2,4-Dibromobenzaldehyde

Cat. No.: B1584873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,4-Dibromobenzaldehyde is a halogenated aromatic aldehyde that serves as a versatile

intermediate in the synthesis of a variety of organic compounds.[1] While its direct application

as an agrochemical is not extensively documented, its chemical structure provides a valuable

scaffold for the development of novel pesticides, including fungicides, herbicides, and

insecticides. The presence of two bromine atoms on the phenyl ring can enhance the biological

activity and modify the physicochemical properties of the resulting molecules. The aldehyde

functional group offers a reactive site for the construction of more complex chemical entities.[1]

This document provides detailed application notes and protocols for the synthesis of a

representative agrochemical candidate, a pyrazole carboxanilide fungicide, using 2,4-
Dibromobenzaldehyde as a key starting material. The protocols are designed to be illustrative

of the potential applications of this chemical in agrochemical research and development.

Application: Synthesis of a Novel Pyrazole
Carboxanilide Fungicide
Pyrazole carboxanilides are a well-established class of fungicides that act as succinate

dehydrogenase inhibitors (SDHIs), disrupting the mitochondrial electron transport chain in
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fungi. The following sections detail the synthesis and hypothetical biological evaluation of a

novel pyrazole carboxanilide derived from 2,4-Dibromobenzaldehyde.

Logical Workflow for Synthesis and Evaluation
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2,4-Dibromobenzaldehyde

Claisen-Schmidt Condensation

N,N-Dimethylformamide dimethyl acetal

1-(2,4-Dibromophenyl)-3-(dimethylamino)prop-2-en-1-one

Cyclocondensation with Hydrazine

Hydrazine hydrate

5-(2,4-Dibromophenyl)-1H-pyrazole

Carboxylation

n-BuLi, CO2

5-(2,4-Dibromophenyl)-1H-pyrazole-3-carboxylic acid

Amide Coupling

Substituted aniline, coupling agent

N-(substituted)-5-(2,4-dibromophenyl)-1H-pyrazole-3-carboxamide (Target Fungicide)

In vitro Fungicidal Assay

In vivo Greenhouse Trials

Structure-Activity Relationship (SAR) Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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